molecular formula C26H25Cl2N7O4 B1207487 Unii-Q77S2qtc0T CAS No. 5318-78-5

Unii-Q77S2qtc0T

Cat. No.: B1207487
CAS No.: 5318-78-5
M. Wt: 570.4 g/mol
InChI Key: QQYQBVHDLFJARZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

HR1917 is a polymer.

Scientific Research Applications

Translation of Basic Scientific Research into Practical Innovations

The transformation of basic scientific research into practical innovations has been a cornerstone of human progress. This process, evident from the discovery of fire to space exploration, involves the translation of scientific discoveries into technological advancements that benefit society. Educational programs, such as those developed by the National Collegiate Inventors and Innovators Alliance (NCIIA), play a crucial role in this translation. They provide training, education, and financial support to researchers, aligning with both the venture's needs and the innovator's aspirations, thus fostering the translation of research into viable and socially beneficial businesses (Giordan et al., 2011).

Collaborative Working Environments for Large Scale Environmental Models

In the realm of large scientific applications, collaborative working environments are essential for geographically dispersed scientists. These environments, facilitated by various tools and software, enable remote job submission, file transfer, and other application-centric facilities. An example is the Unified Air Pollution Model (UNI-DEM), used by different institutes in Europe. This model demonstrates the need for frameworks that support large scientific applications, allowing for continuous development and experimentation (Şahin et al., 2009).

Development of Novel Materials in Chemical Research

The electronics industry exemplifies the synergy between scientific discovery and technological development. Discoveries in new semiconducting materials have led to significant advancements, from vacuum tubes to modern chips. This progression highlights the role of scientific research in the development of novel materials and technologies (Cushing et al., 2004).

Accelerating Transformation of Scientific Achievements into Industrial Applications

Universities are key players in transforming scientific achievements into industrial applications. They are seen as the mainstay of national basic research and important groups for application study and high-tech industrialization. Universities should respond to national and local government calls, leveraging their talent and achievements to contribute to national economic construction and efficiently develop scientific and technological industries (Xian-guo, 2004).

Properties

CAS No.

5318-78-5

Molecular Formula

C26H25Cl2N7O4

Molecular Weight

570.4 g/mol

IUPAC Name

1-N,4-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-2-nitrobenzene-1,4-dicarboxamide;dihydrochloride

InChI

InChI=1S/C26H23N7O4.2ClH/c34-25(31-19-6-1-16(2-7-19)23-27-11-12-28-23)18-5-10-21(22(15-18)33(36)37)26(35)32-20-8-3-17(4-9-20)24-29-13-14-30-24;;/h1-10,15H,11-14H2,(H,27,28)(H,29,30)(H,31,34)(H,32,35);2*1H

InChI Key

QQYQBVHDLFJARZ-UHFFFAOYSA-N

SMILES

C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5)[N+](=O)[O-].Cl.Cl

Canonical SMILES

C1CN=C(N1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NCCN5)[N+](=O)[O-].Cl.Cl

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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